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Compound of Interest

Compound Name: Tetraethylenepentamine

Cat. No.: B7802948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of

Tetraethylenepentamine (TEPA), a versatile aliphatic amine. The information is presented to

support research and development activities where this compound may be utilized.

Physicochemical Properties of
Tetraethylenepentamine
Quantitative data for Tetraethylenepentamine are summarized in the table below for ease of

reference and comparison.
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Property Value

Molar Mass 189.307 g/mol [1]

Molecular Weight
189.3017 g/mol [2], 189.30 g/mol [3][4][5],

189.31 g/mol [6][7][8][9]

Chemical Formula C₈H₂₃N₅[1][2][3][10]

CAS Number 112-57-2[2]

Appearance Clear to pale yellow viscous liquid[1][10]

Density 0.998 g/mL at 25 °C[5]

Boiling Point 340 °C (decomposes)[5][10]

Melting Point -40 °C[5]

Solubility Miscible in water and alcohol[10]

Experimental Applications and Methodologies
Tetraethylenepentamine is a widely utilized chemical intermediate in various industrial and

research applications. While detailed experimental protocols are specific to individual studies,

the primary applications of TEPA are well-documented. It serves as a crucial component in the

synthesis of various materials and as a functional agent in several chemical processes.

One notable application is its use as a curing agent for epoxy resins, where it facilitates the

cross-linking of polymer chains to form a rigid, durable matrix.[3][10] In the realm of

environmental science and materials research, TEPA has been employed to functionalize

materials for specific purposes. For instance, it has been used to modify magnesium 2,5-

dihydroxyterephthalate (Mg-MOF-74) to enhance the adsorption of carbon dioxide. Another

application involves the modification of magnetic chitosan resin with TEPA to create an amine-

bearing resin for the efficient removal of uranium from aqueous solutions. Furthermore, TEPA

has been utilized in the synthesis of composite materials, such as poly(vinyl-

chloride)/tetraethylenepentamine (PVC-TEPA), which acts as an effective catalyst for the

Knoevenagel condensation reaction.
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The following diagram illustrates the logical relationships of TEPA's primary industrial and

research applications based on its chemical properties.

Primary Applications

Tetraethylenepentamine (TEPA)
C₈H₂₃N₅
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Primary applications of Tetraethylenepentamine (TEPA).

It is important to note that while TEPA is a subject of scientific research, the available literature

primarily focuses on its industrial and chemical applications rather than its involvement in

biological signaling pathways. Therefore, detailed diagrams of signaling cascades involving

TEPA are not applicable in this context. The provided diagram logically outlines its established

roles in various chemical processes. Researchers interested in specific experimental protocols

should consult dedicated studies in the fields of polymer chemistry, materials science, and

environmental remediation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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